![molecular formula C20H20N4O3 B5530878 2-[3-pyridin-4-yl-5-(tetrahydro-2H-pyran-3-ylmethyl)-1H-1,2,4-triazol-1-yl]benzoic acid](/img/structure/B5530878.png)
2-[3-pyridin-4-yl-5-(tetrahydro-2H-pyran-3-ylmethyl)-1H-1,2,4-triazol-1-yl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"2-[3-pyridin-4-yl-5-(tetrahydro-2H-pyran-3-ylmethyl)-1H-1,2,4-triazol-1-yl]benzoic acid" is a complex organic molecule characterized by the presence of pyridinyl, triazolyl, and benzoic acid functional groups. This molecule is part of a broader class of compounds known for their interesting and diverse chemical properties, which make them useful in various fields of chemistry and material science.
Synthesis Analysis
The synthesis of compounds closely related to our compound of interest often involves hydrothermal methods, utilizing unsymmetrical angular ligands to form coordination polymers with different architectures (Du et al., 2016). These methods highlight the versatile coordination abilities and potential for forming structures with variable dimensions and properties.
Molecular Structure Analysis
Structural analysis of similar compounds reveals diverse coordination architectures, ranging from 0D mononuclear molecules to 2D network layers, demonstrating the influence of ligand structure on the final molecular architecture (Du et al., 2016). This versatility underscores the potential complexity and diversity of molecular structures achievable with our compound of interest.
Chemical Reactions and Properties
Compounds within this chemical family can exhibit various chemical reactions, including forming coordination polymers with metals. These reactions can lead to materials with antiferromagnetic properties or luminescence, indicating potential applications in magnetic and optical devices (Du et al., 2016).
Physical Properties Analysis
While specific details on the physical properties of "this compound" are not directly available, related compounds' studies suggest that such molecules can display solid-state photoluminescent properties and thermal stability, indicating potential for use in material science applications (Wang et al., 2013).
properties
IUPAC Name |
2-[5-(oxan-3-ylmethyl)-3-pyridin-4-yl-1,2,4-triazol-1-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O3/c25-20(26)16-5-1-2-6-17(16)24-18(12-14-4-3-11-27-13-14)22-19(23-24)15-7-9-21-10-8-15/h1-2,5-10,14H,3-4,11-13H2,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTTOEGOCYMYPIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(COC1)CC2=NC(=NN2C3=CC=CC=C3C(=O)O)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.